Cas no 10205-70-6 (Benzothiazole, 6-methoxy-2-(4-methoxyphenyl)-)
10205-70-6 structure
Product Name:Benzothiazole, 6-methoxy-2-(4-methoxyphenyl)-
CAS No:10205-70-6
MF:C15H13NO2S
MW:271.334222555161
CID:1131765
Update Time:2024-07-27
Benzothiazole, 6-methoxy-2-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzothiazole, 6-methoxy-2-(4-methoxyphenyl)-
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- Inchi: 1S/C15H13NO2S/c1-17-11-5-3-10(4-6-11)15-16-13-8-7-12(18-2)9-14(13)19-15/h3-9H,1-2H3
- InChI Key: IJPKHBPIYXFMJD-UHFFFAOYSA-N
- SMILES: S1C2=CC(OC)=CC=C2N=C1C1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 271.06679
Experimental Properties
- Density: 1.235±0.06 g/cm3(Predicted)
- Melting Point: 163 °C(Solv: ethanol (64-17-5))
- Boiling Point: 427.5±51.0 °C(Predicted)
- PSA: 31.35
- pka: 1.98±0.10(Predicted)
Benzothiazole, 6-methoxy-2-(4-methoxyphenyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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